Cas no 62574-06-5 (2',2''-Diacetylcercosporin)

2',2''-Diacetylcercosporin is a derivative of the natural phytotoxin cercosporin, characterized by the acetylation of two hydroxyl groups. This modification enhances its stability and solubility in organic solvents, making it a valuable compound for research in photodynamic studies and plant pathology. Its mechanism involves light-activated generation of reactive oxygen species (ROS), which is useful for investigating oxidative stress responses in biological systems. The acetyl groups also reduce its photoreactivity compared to cercosporin, allowing for more controlled experimental conditions. This compound is primarily employed in academic and industrial research to study fungal pathogenesis and develop novel photodynamic agents.
2',2''-Diacetylcercosporin structure
2',2''-Diacetylcercosporin structure
Product Name:2',2''-Diacetylcercosporin
CAS No:62574-06-5
MF:C33H30O12
MW:618.584110736847
CID:2002634
PubChem ID:137700127
Update Time:2025-06-07

2',2''-Diacetylcercosporin Chemical and Physical Properties

Names and Identifiers

    • 2',2''-Diacetylcercosporin
    • Diacetylcercosporin
    • AKOS040754789
    • [(2S)-1-[21-[(2S)-2-acetyloxypropyl]-7,19-dihydroxy-6,20-dimethoxy-9,17-dioxo-12,14-dioxahexacyclo[13.8.0.02,11.03,8.04,22.018,23]tricosa-1,3(8),4,6,10,15,18(23),19,21-nonaen-5-yl]propan-2-yl] acetate
    • 62574-06-5
    • HY-126914
    • CS-0108242
    • [S-(R*,R*)]-8,9-bis[2-(acetyloxy)propyl]-5,12-dihydroxy-7,10-dimethoxy-perylo[1,12-def]-1,3-dioxepin-6,11-dione
    • Inchi: 1S/C33H30O12/c1-12(44-14(3)34)7-16-22-23-17(8-13(2)45-15(4)35)33(41-6)31(39)25-19(37)10-21-27(29(23)25)26-20(42-11-43-21)9-18(36)24(28(22)26)30(38)32(16)40-5/h9-10,12-13,36-37H,7-8,11H2,1-6H3
    • InChI Key: AAWYBWDUDOICBF-UHFFFAOYSA-N
    • SMILES: COC1C(=O)C2C3C(=C4C5C(=C(C=C6C=5C=3C(=CC=2O)OCO6)O)C(=O)C(OC)=C4CC(OC(=O)C)C)C=1CC(OC(=O)C)C

Computed Properties

  • Exact Mass: 618.17372639Da
  • Monoisotopic Mass: 618.17372639Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 10
  • Complexity: 1190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 164Ų

2',2''-Diacetylcercosporin Pricemore >>

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